Cas no 94432-01-6 (Carbamic acid, (4-nitrophenyl)-, dodecyl ester)

• Product Name: Carbamic acid, (4-nitrophenyl)-, dodecyl ester
• CAS No: 94432-01-6
• MF: C₁₉H₃₀N₂O₄
• MW: 350.452505588531
• CID: 752289
• Update Time: 2023-08-03

Carbamic acid, (4-nitrophenyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-nitrophenyl)-, dodecyl ester
• dodecyl N-(4-nitrophenyl)carbamate
• p-Nitro carbanilic acid, n-dodecyl ester

• Inchi： 1S/C19H30N2O4/c1-2-3-4-5-6-7-8-9-10-11-16-25-19(22)20-17-12-14-18(15-13-17)21(23)24/h12-15H,2-11,16H2,1H3,(H,20,22)
• InChI Key： BFPRVWDBEWSDMC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 363
• XLogP3: 7.4
• Topological Polar Surface Area: 84.2